5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)-N-(pyridin-2-ylmethyl)furan-2-carboxamide

• IUPAC Name: 5-[cyclopropyl(furan-2-ylmethyl)sulfamoyl]-N-(pyridin-2-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C19H19N3O5S/c23-19(21-12-14-4-1-2-10-20-14)17-8-9-18(27-17)28(24,25)22(15-6-7-15)13-16-5-3-11-26-16/h1-5,8-11,15H,6-7,12-13H2,(H,21,23)
• InChI Key: QPVKVVFXRZMRAM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CC=CO2)S(=O)(=O)C3=CC=C(O3)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C19H19N3O5S
• Molecular Weight: 401.4 g/mol

Description

The compound "5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)-N-(pyridin-2-ylmethyl)furan-2-carboxamide" is a complex molecule that appears to be related to a class of compounds that include furan and pyridine moieties. These types of compounds are often studied for their potential pharmacological properties, such as antitumor and antioxidant activities, as well as their ability to interact with biological membranes and cross the blood-brain barrier.

Synthesis Analysis

While the specific synthesis of the compound is not detailed in the provided papers, similar compounds have been synthesized and characterized using techniques such as elemental analysis, FT-IR, 1H NMR, and HR-MS methods. For instance, the synthesis of N-((5-chloropyridin-2-yl)carbamothioyl)furan-2-carboxamide and its metal complexes has been reported, which involves the coordination of metal ions to the ligand, yielding neutral complexes . These methods are likely applicable to the synthesis of the compound , with adaptations for the specific functional groups present in its structure.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using single crystal X-ray diffraction, revealing that they crystallize in the monoclinic system with specific space group parameters . For the compound , a similar analysis would likely provide insights into its crystalline structure, molecular geometry, and the spatial arrangement of its atoms.

Chemical Reactions Analysis

The chemical reactivity of furan-containing compounds can be quite diverse. Acid-catalyzed transformations of related compounds have been studied, leading to furan ring opening and the formation of new fused heterocyclic systems . These reactions are indicative of the potential chemical behavior of the compound under acidic conditions, which could lead to the formation of new derivatives with different biological activities.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds, such as lipophilicity, have been investigated through the determination of octanol-water partition coefficients. For example, a lipophilic substituted benzamide showed higher penetration through the gastrointestinal membrane and the blood-brain barrier compared to sulpiride, a known antipsychotic drug . This suggests that the compound may also possess significant lipophilicity, which could influence its pharmacokinetic profile and tissue distribution.

Scientific Research Applications

Chemical Transformations and Synthesis

Research involving compounds structurally related to 5-(N-cyclopropyl-N-(furan-2-ylmethyl)sulfamoyl)-N-(pyridin-2-ylmethyl)furan-2-carboxamide often focuses on chemical transformations and synthetic applications. For instance, acid-catalyzed transformations of similar compounds have led to the creation of new heterocyclic systems, such as pyrrolo[1,2-a][1,4]diazocine, which are of interest in various chemical applications (Stroganova, Vasilin, & Krapivin, 2016). These chemical transformations are crucial for expanding the range of potential compounds for further research and development.

Corrosion Inhibition

Certain derivatives have been explored as corrosion inhibitors, demonstrating their potential in industrial applications. For example, 4-Chloro-2-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic acid, a structurally similar compound, has shown effectiveness in inhibiting mild steel corrosion in acidic environments (Sappani & Karthikeyan, 2014). These findings suggest the potential of furan-2-carboxamide derivatives in protecting metals from corrosion, which is vital in various industrial processes.

Pharmaceutical Research

Compounds with a similar structure have been identified as promising drug candidates for treating cognitive impairment associated with neurological disorders. For example, (2S,3R)-N-[2-(pyridin-3-ylmethyl)-1-azabicyclo[2.2.2]oct-3-yl]benzo[b]furan-2-carboxamide (TC-5619) has shown potential as a selective α7 nicotinic acetylcholine receptor agonist, beneficial in managing symptoms of schizophrenia (Mazurov et al., 2012). This highlights the relevance of such compounds in developing treatments for complex neurological conditions.